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Compound of Interest

Compound Name: 2-Bromocyclopent-2-enone

Cat. No.: B083605 Get Quote

Technical Guide: 2-Bromocyclopent-2-enone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromocyclopent-2-enone, a

versatile reagent in organic synthesis. The document details its chemical and physical

properties, safety and handling protocols, synthesis procedures, and key chemical reactions,

with a focus on its applications in research and development.

Chemical and Physical Properties
2-Bromocyclopent-2-enone, with the CAS number 10481-34-2, is a halogenated cyclic

enone.[1][2] Its core structure, featuring an α,β-unsaturated ketone with a bromine substituent,

makes it a valuable intermediate for synthesizing more complex molecules.[3]

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source(s)

CAS Number 10481-34-2 [1][2][3]

Molecular Formula C₅H₅BrO [1][3]

Molecular Weight 161.00 g/mol [2][3]

IUPAC Name 2-bromocyclopent-2-en-1-one [1][2]

Synonyms 2-Bromo-2-cyclopentenone [2]

InChI
InChI=1S/C5H5BrO/c6-4-2-1-

3-5(4)7/h2H,1,3H2
[2]

SMILES C1CC(=O)C(=C1)Br [2]

Table 2: Physical Properties

Property Value Source(s)

Melting Point Data not available [4][5]

Boiling Point Data not available [4][5]

Density Data not available [4][5]

Topological Polar Surface Area 17.1 Å² [2]

Safety and Hazard Information
2-Bromocyclopent-2-enone is classified as a hazardous substance and requires careful

handling in a laboratory setting.[2]

Table 3: GHS Hazard and Precautionary Statements
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GHS Classification Code Description Source(s)

Pictogram Warning [2]

Hazard Statements H302 Harmful if swallowed [2]

H315 Causes skin irritation [2]

H319
Causes serious eye

irritation
[2]

H335
May cause respiratory

irritation
[2]

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray

[6]

P264

Wash face, hands and

any exposed skin

thoroughly after

handling

[6]

P280

Wear protective

gloves/protective

clothing/eye

protection/face

protection

[6]

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing

[6]
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Synthesis of 2-Bromocyclopent-2-enone
A common laboratory-scale synthesis of 2-Bromocyclopent-2-enone involves the bromination

and subsequent dehydrobromination of 2-cyclopentenone.[7]

Experimental Protocol: Synthesis from 2-
Cyclopentenone
This protocol is adapted from Organic Syntheses.[7]

Materials:

2-Cyclopentenone (231.2 mmol)

Bromine (253.4 mmol)

Carbon tetrachloride (300 mL)

1-L, three-necked, round-bottomed flask

Mechanical stirrer, thermometer, and addition funnel

Ice bath

Procedure:

A solution of 2-cyclopentenone in 150 mL of carbon tetrachloride is added to the reaction

flask.

The solution is cooled to 0°C using an ice bath.

A solution of bromine in 150 mL of carbon tetrachloride is added dropwise over 1 hour while

maintaining the temperature at 0°C.

After the addition is complete, the reaction mixture is stirred for an additional period to

ensure the completion of the reaction.

The solvent is removed under reduced pressure to yield the crude product.
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Purification is typically achieved through distillation under reduced pressure.
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Reaction Setup

Bromination

Workup & Purification

1. Prepare solution of
2-cyclopentenone in CCl₄

2. Cool solution to 0°C

3. Add bromine solution
dropwise over 1 hour

4. Stir reaction mixture

5. Remove solvent
(reduced pressure)

6. Purify by distillation

2-Bromocyclopent-2-enone
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Nucleophilic Attack Other Key Reactions

2-Bromocyclopent-2-enone

1,2-Addition
(Direct Attack)

Hard Nucleophiles
(e.g., Grignard Reagents)

1,4-Addition
(Conjugate/Michael Attack)

Soft Nucleophiles
(e.g., Cuprates, Amines)

Aldol Reaction Cycloaddition

product1

Product: Allylic Alcohol Derivative

product2

Product: Saturated Ketone

product3

Product: β-Hydroxy Ketone

product4

Product: Bicyclic System

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b083605#2-bromocyclopent-2-enone-cas-number-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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